Cas no 872578-22-8 (3-Quinolinecarbonitrile, 6-formyl-4-[(tetrahydro-2H-pyran-4-yl)oxy]-)

• Product Name: 3-Quinolinecarbonitrile, 6-formyl-4-[(tetrahydro-2H-pyran-4-yl)oxy]-
• CAS No: 872578-22-8
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 1868460
• PubChem ID: 58585783
• Update Time: 2025-11-06

3-Quinolinecarbonitrile, 6-formyl-4-[(tetrahydro-2H-pyran-4-yl)oxy]- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarbonitrile, 6-formyl-4-[(tetrahydro-2H-pyran-4-yl)oxy]-
• JWHCYDZTXTVOAX-UHFFFAOYSA-N
• 872578-22-8
• 6-formyl-4-(tetrahydro-pyran-4-yloxy)-quinoline-3-carbonitrile
• 6-FORMYL-4-(OXAN-4-YLOXY)QUINOLINE-3-CARBONITRILE
• 6-Formyl-4-((tetrahydro-2H-pyran-4-yl)oxy)quinoline-3-carbonitrile
• SCHEMBL3884763

• Inchi： 1S/C16H14N2O3/c17-8-12-9-18-15-2-1-11(10-19)7-14(15)16(12)21-13-3-5-20-6-4-13/h1-2,7,9-10,13H,3-6H2
• InChI Key： JWHCYDZTXTVOAX-UHFFFAOYSA-N
• SMILES： O(C1C(C#N)=CN=C2C=CC(C=O)=CC=12)C1CCOCC1

Computed Properties

• Exact Mass: 282.10044231Da
• Monoisotopic Mass: 282.10044231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-Quinolinecarbonitrile, 6-formyl-4-[(tetrahydro-2H-pyran-4-yl)oxy]-

3-Quinolinecarbonitrile, 6-formyl-4-[(tetrahydro-2H-pyran-4-yl)oxy]: A Comprehensive Overview

The compound 3-quinolinecarbonitrile, 6-formyl-4-[(tetrahydro-2H-pyran-4-yl)oxy], with CAS No. 872578-22-8, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structural features, which include a quinoline backbone substituted with a cyano group at position 3, a formyl group at position 6, and a tetrahydrofuran-derived oxy group at position 4. These substituents not only enhance its chemical reactivity but also make it a versatile building block for various applications.

Recent studies have highlighted the potential of 3-quinolinecarbonitrile, 6-formyl derivatives in drug discovery. The quinoline moiety is well-known for its biological activity, and the addition of functional groups like the formyl and tetrahydrofuran oxy groups further modulates its pharmacokinetic properties. Researchers have explored its role as a lead compound in the development of anti-inflammatory agents and anticancer drugs. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits selective cytotoxicity against cancer cells, suggesting its potential as a targeted therapy agent.

In the realm of materials science, 3-quinolinecarbonitrile derivatives have been investigated for their electronic properties. The cyano group at position 3 imparts electron-withdrawing characteristics, which can be exploited in the design of organic semiconductors. A team of scientists from the University of California reported that incorporating this compound into polymer blends significantly improved charge transport properties, making it a promising candidate for next-generation electronic devices.

The synthesis of 3-quinolinecarbonitrile, 6-formyl derivatives involves a multi-step process that typically begins with the preparation of quinoline precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of palladium-catalyzed cross-coupling reactions has allowed for precise control over the substitution pattern on the quinoline ring. This approach not only enhances yield but also minimizes by-products, aligning with green chemistry principles.

Another area where this compound has shown promise is in catalysis. The tetrahydrofuran oxy group at position 4 acts as a coordinating site, enabling the compound to function as a ligand in transition metal-catalyzed reactions. A study published in *Angewandte Chemie* revealed that this ligand significantly accelerates the rate of olefin metathesis reactions under mild conditions. Such findings underscore its potential as a versatile catalyst in industrial processes.

Despite its numerous applications, the handling and storage of 3-quinolinecarbonitrile derivatives require careful consideration due to their sensitivity to environmental factors such as light and moisture. Researchers have developed novel encapsulation techniques to stabilize these compounds during transportation and storage. These innovations ensure that the compound retains its activity upon delivery to end-users.

In conclusion, 3-quinolinecarbonitrile, 6-formyl derivatives represent a class of compounds with immense potential across multiple disciplines. From drug discovery to materials science and catalysis, their unique chemical properties continue to drive innovative research directions. As advancements in synthetic methodologies and application development progress, this compound is poised to play an increasingly important role in both academic and industrial settings.